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Compound of Interest

Compound Name: 4-Iodopyrimidin-5-amine

Cat. No.: B3030670 Get Quote

An In-Depth Technical Guide to the Nomenclature of 4-Iodopyrimidin-5-amine

Introduction
In the precise world of chemical research and drug development, unambiguous communication

is paramount. The consistent and accurate naming of chemical compounds is the foundation

upon which reproducible science is built. A single chemical entity can be referenced by a

variety of names, including systematic IUPAC names, common or trivial names, and database-

specific identifiers. For researchers, scientists, and drug development professionals, a

comprehensive understanding of these alternative names is crucial for effective literature

searches, clear communication of results, and accurate procurement of materials. This guide

provides a detailed overview of the nomenclature for the compound 4-Iodopyrimidin-5-amine,

a heterocyclic organic compound of interest in medicinal chemistry.

The Core Structure: Understanding 4-Iodopyrimidin-
5-amine
4-Iodopyrimidin-5-amine is a heterocyclic organic compound built upon a pyrimidine ring. The

pyrimidine ring is a six-membered aromatic ring containing two nitrogen atoms at positions 1

and 3. In this specific compound, an amino group (-NH2) is attached to the 4-position and an

iodine atom is attached to the 5-position of the pyrimidine ring. This substitution pattern imparts

unique chemical properties that make it a valuable building block in the synthesis of more

complex molecules, particularly in the development of novel pharmaceuticals.
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The various names for 4-Iodopyrimidin-5-amine arise from different naming conventions and

the need for unique identifiers in large chemical databases.

Systematic and Common Names
5-Iodopyrimidin-4-amine: This is the preferred IUPAC (International Union of Pure and

Applied Chemistry) name. It clearly indicates the positions of the iodo and amine

substituents on the pyrimidine ring.[1][2][3]

4-Amino-5-iodopyrimidine: This is a very common and widely accepted alternative name that

is often used in chemical catalogs and research articles.[1][4][5][6]

4-Pyrimidinamine, 5-iodo-: This name is a variation of the systematic nomenclature, treating

the amine group as the principal functional group.[1][4][5][7]

5-Iodo-4-pyrimidinamine: Another variation that emphasizes the pyrimidine core with the

amine at position 4.[7][8]

5-Iodo-pyrimidin-4-ylamine: A slightly different phrasing that is also encountered in the

literature.[1][5][8]

5-iodanylpyrimidin-4-amine: This name uses the term "iodanyl" for the iodine substituent,

which is a less common but still valid nomenclature.[7][8]

5-Jod-pyrimidin-4-ylamin: This is the German language equivalent of 5-Iodo-pyrimidin-4-

ylamine.[7]

Database and Registry Identifiers
To avoid the ambiguity of chemical names, several database and registry identifiers are

assigned to 4-Iodopyrimidin-5-amine. These provide a unique and universally recognized way

to reference the compound.

CAS Registry Number: 91416-96-5. The Chemical Abstracts Service (CAS) assigns a unique

numerical identifier to every chemical substance. This number is a definitive way to identify

the compound without ambiguity.[3][4][5][7][9][10]
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PubChem CID: 13261510. The PubChem Compound Identification number is another unique

identifier used in the PubChem database, which is a comprehensive resource of chemical

information maintained by the National Center for Biotechnology Information (NCBI).[1]

MDL Number: MFCD09999223. The MDL number is an identifier from the MDL Drug Data

Report, a database of biologically active compounds.[1][3][10]

Summary of Nomenclature
The following table provides a quick reference to the various names and identifiers for 4-
Iodopyrimidin-5-amine.

Type Name/Identifier

IUPAC Name 5-iodopyrimidin-4-amine

Common Name 4-Amino-5-iodopyrimidine

Synonym 4-Pyrimidinamine, 5-iodo-

Synonym 5-Iodo-4-pyrimidinamine

Synonym 5-Iodo-pyrimidin-4-ylamine

Synonym 5-iodanylpyrimidin-4-amine

German Name 5-Jod-pyrimidin-4-ylamin

CAS Number 91416-96-5

PubChem CID 13261510

MDL Number MFCD09999223

Visualizing the Nomenclature Relationship
The following diagram illustrates the relationship between the core chemical structure and its

various identifiers.
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4-Iodopyrimidin-5-amine
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5-Iodo-4-pyrimidinamine

5-Iodo-pyrimidin-4-ylamine

Other Variations

CAS: 91416-96-5
Unique ID

PubChem CID: 13261510

Database ID

MDL: MFCD09999223

Database ID
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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